Cas no 1247466-18-7 (2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide)

• Product Name: 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• CAS No: 1247466-18-7
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6511843
• PubChem ID: 61925363
• Update Time: 2025-06-10

2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• AKOS011199297
• 1247466-18-7
• 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-[(propan-2-yl)amino]propanamide
• EN300-1140029

• Inchi： 1S/C11H20N4O/c1-8(2)14-11(4,10(12)16)7-15-6-5-13-9(15)3/h5-6,8,14H,7H2,1-4H3,(H2,12,16)
• InChI Key： FORDLHTVCRNNAQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C=CN=C1C)NC(C)C)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide

Introduction to 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide (CAS No. 1247466-18-7)

2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide, identified by its Chemical Abstracts Service number CAS No. 1247466-18-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique chemical architecture, featuring a combination of amine, imidazole, and alkyl substituents, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity assessment.

The structural composition of 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide encompasses several key functional groups that contribute to its reactivity and biological interactions. The presence of an imidazole ring, a well-known pharmacophore in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the amine and alkyl substituents may enhance solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing emphasis on the development of novel compounds with enhanced pharmacological properties. The CAS No. 1247466-18-7 compound aligns with this trend by offering a versatile scaffold that can be modified to target specific therapeutic areas. Researchers have been exploring its potential in various contexts, including antimicrobial, anti-inflammatory, and anticancer applications.

One of the most compelling aspects of 2-methyl-3-(2-methyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide is its synthetic accessibility. The molecule can be readily modified through established chemical methodologies, allowing for the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for further development.

Recent studies have highlighted the importance of imidazole-based compounds in medicinal chemistry. The imidazole ring is a common motif in natural products and bioactive molecules, making it an attractive scaffold for drug design. The CAS No. 1247466-18-7 compound exemplifies this trend by incorporating an imidazole moiety into a more complex structure that may exhibit enhanced binding affinity and selectivity.

The pharmacological potential of 2-methyl-3-(2-methyl-1H-imidazol-1-y)-l-(propan-l-y)aminopropanamide has been investigated in several preclinical studies. These studies have revealed promising results in terms of bioactivity against various disease targets. For instance, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression.

The development of new therapeutic agents requires a thorough understanding of their chemical properties and interactions with biological systems. The CAS No. 1247466-l8-l compound represents an interesting case study due to its multifaceted structure and potential applications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

In conclusion, 2-methyl-l3-(l-methyl-IH-imidazol-l-y)-l-(propan-Z-y)aminopropanamide (CAS No. 1247466-I8-l) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reported bioactivities make it a valuable asset for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the field of biomedical science.